68-91-7

Trimethaphan camsylate

In Stock

• CAS RN:
• 68-91-7

• Formula:
• C32H40N2O5S2

• InChI:
• InChI=1S/C22H25N2OS.C10H16O4S/c25-22-23(14-17-8-3-1-4-9-17)19-16-26-13-7-12-20(26)21(19)24(22)15-18-10-5-2-6-11-18;1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14/h1-6,8-11,19-21H,7,12-16H2;7H,3-6H2,1-2H3,(H,12,13,14)/q+1;/p-1

• InChIKey:
• HALWUDBBYKMYPW-STOWLHSFSA-M

• Trimethaphan camsylate is a nicotinic antagonist that has been used as a ganglionic blocker in hypertension.

2,2,5,5-Tetramethyl-3-hexanone

• CAS RN:
• 868-91-7

• Formula:
• C10H20O

• InChI:
• InChI=1S/C10H20O/c1-9(2,3)7-8(11)10(4,5)6/h7H2,1-6H3

• InChIKey:
• XUXJQANAPZHLMK-UHFFFAOYSA-N

• 2,2,5,5-Tetramethyl-3-hexanone is a useful research compound. Its molecular formula is C10H20O and its molecular weight is 156.26 g/mol. The purity is usually 95%.

2,3,5,6-Tetrabromo-p-xylene-alpha,alpha'-diol

• CAS RN:
• 39568-91-7

• Formula:
• C8H6Br4O2

• InChI:
• InChI=1S/C8H6Br4O2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11/h13-14H,1-2H2

• InChIKey:
• DIJZCMNVRFTVBB-UHFFFAOYSA-N

• 2,3,5,6-Tetrabromo-p-xylene-alpha,alpha'-diol is a useful research compound. Its molecular formula is C8H6Br4O2 and its molecular weight is 453.75 g/mol. The purity is usually 95%.

2-Ethyl-1,3,3-trimethyl-2-norbornanol

In Stock

• CAS RN:
• 18368-91-7

• Formula:
• C12H22O

• InChI:
• InChI=1S/C12H22O/c1-5-12(13)10(2,3)9-6-7-11(12,4)8-9/h9,13H,5-8H2,1-4H3

• InChIKey:
• KIPCKEJKGCXRGA-UHFFFAOYSA-N

• 2-Ethylfenchol is a tertiary alcohol that produces an earthy odor similar to geosmin.
  2-Ethyl-1, 3, 3-trimethyl-2-norbornanol, also known as 2-ethylfenchol, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. 2-Ethyl-1, 3, 3-trimethyl-2-norbornanol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-ethyl-1, 3, 3-trimethyl-2-norbornanol is primarily located in the membrane (predicted from logP) and cytoplasm.
  

4'-Chloro-3'-fluoro-3-(4-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898768-91-7

• Formula:
• C16H14ClFO

• InChI:
• InChI=1S/C16H14ClFO/c1-11-2-4-12(5-3-11)6-9-16(19)13-7-8-14(17)15(18)10-13/h2-5,7-8,10H,6,9H2,1H3

• InChIKey:
• CQOGEPJHQOBVLF-UHFFFAOYSA-N

• 4'-Chloro-3'-fluoro-3-(4-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14ClFO and its molecular weight is 276.73 g/mol. The purity is usually 95%.

2-(3-fluorophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

In Stock

• CAS RN:
• 869068-91-7

• Formula:
• C18H11F2N5O2

• InChI:
• InChI=1S/C18H11F2N5O2/c19-10-4-6-12(7-5-10)25-17-14(23-18(25)27)13(15(21)26)22-16(24-17)9-2-1-3-11(20)8-9/h1-8H,(H2,21,26)(H,23,27)

• InChIKey:
• KQJLSIJMDNECHL-UHFFFAOYSA-N

• 2-(3-fluorophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C18H11F2N5O2 and its molecular weight is 367.316. The purity is usually 95%.

2,6-Bis[(dimethylamino)methyl]-4-(1-methylbutyl)benzenol

In Stock

• CAS RN:
• 924868-91-7

• Formula:
• C17H30N2O

• InChI:
• InChI=1S/C17H30N2O/c1-7-8-13(2)14-9-15(11-18(3)4)17(20)16(10-14)12-19(5)6/h9-10,13,20H,7-8,11-12H2,1-6H3

• InChIKey:
• AXCAGFCIWIIIHF-UHFFFAOYSA-N

• 2,6-Bis[(dimethylamino)methyl]-4-(1-methylbutyl)benzenol is a useful research compound. Its molecular formula is C17H30N2O and its molecular weight is 278.4 g/mol. The purity is usually 95%.

2-(2-Isocyanoethyl)thiophene

In Stock

• CAS RN:
• 602268-91-7

• Formula:
• C7H7NS

• InChI:
• InChI=1S/C7H7NS/c1-8-5-4-7-3-2-6-9-7/h2-3,6H,4-5H2

• InChIKey:
• LZSOGQNQXJHKMF-UHFFFAOYSA-N

• 2-(2-Isocyanoethyl)thiophene is a useful research compound. Its molecular formula is C7H7NS and its molecular weight is 137.20 g/mol. The purity is usually 95%.

Orexin A (17-33) trifluoroacetate salt H-Tyr-Glu-Leu-Leu-His-Gly-Ala-Gly-Asn-His-Ala-Ala-Gly-Ile-Leu-Thr-Leu-NH2 trifluoroacetate salt

In Stock

• CAS RN:
• 343268-91-7

• Formula:
• C79H125N23O22

• InChI:
• InChI=1S/C79H125N23O22/c1-15-41(10)64(78(123)100-55(25-40(8)9)77(122)102-65(45(14)103)79(124)95-52(66(82)111)22-37(2)3)101-62(108)34-86-68(113)43(12)91-69(114)44(13)92-73(118)57(28-48-31-84-36-89-48)99-76(121)58(29-59(81)105)93-61(107)33-85-67(112)42(11)90-60(106)32-87-71(116)56(27-47-30-83-35-88-47)98-75(120)54(24-39(6)7)97-74(119)53(23-38(4)5)96-72(117)51(20-21-63(109)110)94-70(115)50(80)26-46-16-18-49(104)19-17-46/h16-19,30-31,35-45,50-58,64-65,103-104H,15,20-29,32-34,80H2,1-14H3,(H2,81,105)(H2,82,111)(H,83,88)(H,84,89)(H,85,112)(H,86,113)(H,87,116)(H,90,106)(H,91,114)(H,92,118)(H,93,107)(H,94,115)(H,95,124)(H,96,117)(H,97,119)(H,98,120)(H,99,121)(H,100,123)(H,101,108)(H,102,122)(H,109,110)/t41-,42-,43-,44-,45+,50-,51-,52-,53-,54-,55-,56-,57-,58-,64-,65-/m0/s1

• InChIKey:
• JPRBZUXULYLVPJ-HYNYKCRDSA-N

• Orexin A (17-33), truncated form of orexin A, acts as potent and selective peptide orexin OX1 receptor antagonist.

3-amino-6-ethyl-N-(2-methoxybenzyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

In Stock

• CAS RN:
• 445268-91-7

• Formula:
• C22H25N3O2S

• InChI:
• InChI=1S/C22H25N3O2S/c1-3-13-8-9-17-15(10-13)11-16-19(23)20(28-22(16)25-17)21(26)24-12-14-6-4-5-7-18(14)27-2/h4-7,11,13H,3,8-10,12,23H2,1-2H3,(H,24,26)

• InChIKey:
• GLBAXLRMXGFSFO-UHFFFAOYSA-N

• 3-amino-6-ethyl-N-(2-methoxybenzyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C22H25N3O2S and its molecular weight is 395.5g/mol. The purity is usually 95%.

5-(5,6-Dimethoxy-1-benzimidazolyl)-3-[[2-(trifluoromethyl)phenyl]methoxy]-2-thiophenecarboxamide

In Stock

• CAS RN:
• 660868-91-7

• Formula:
• C22H18F3N3O4S

• InChI:
• InChI=1S/C22H18F3N3O4S/c1-30-16-7-14-15(8-17(16)31-2)28(11-27-14)19-9-18(20(33-19)21(26)29)32-10-12-5-3-4-6-13(12)22(23,24)25/h3-9,11H,10H2,1-2H3,(H2,26,29)

• InChIKey:
• JSKUWFIZUALZLX-UHFFFAOYSA-N

• GW843682X is a reversible, cell-permeable polo-like kinase (PLK) inhibitor. It selectively inhibits Plk1 and Plk3 (IC50s = 2.2 and 9.1 nM, respectively) over PDGFR1β, VEGFR2, Aurora A, and Cdk2/cyclin A (IC50s = 160, 360, 4,800, and 7,600 nM, respectively), as well as over 30 other kinases, in a cell-free assay. GW843682X also inhibits Plk1 activity in vitro in HeLa cells (IC50 = 0.14 μM in a reporter assay using chimeric Plk1). It inhibits growth in nine cancer cell lines in a panel (IC50s = 0.11-0.7 μM) but not of PC3 human prostate cancer cells (IC50 = 6.82 µM) or non-cancerous human diploid fibroblasts (HDFs;  IC50 = 6.14 μM). GW843682X inhibits growth of MES-SA human uterine sarcoma cells, as well as of the drug-resistant, P-glycoprotein-expressing MES-SA/Dx5 subline (IC50s = 0.21 and 0.21 μM, respectively). It also inhibits the growth of patient-derived leuke...

(4,4-difluoro-1-methylcyclohexyl)methanol

In Stock

• CAS RN:
• 1360568-91-7

• Formula:
• C8H14F2O

• (4,4-difluoro-1-methylcyclohexyl)methanol is a useful research compound. Its molecular formula is C8H14F2O and its molecular weight is 164.2. The purity is usually 95%.

2-{[3-(Hydroxymethyl)pyrrolidin-1-yl]methyl}benzonitrile

• CAS RN:
• 1250668-91-7

• Formula:
• C13H16N2O

• InChI:
• InChI=1S/C13H16N2O/c14-7-12-3-1-2-4-13(12)9-15-6-5-11(8-15)10-16/h1-4,11,16H,5-6,8-10H2

• InChIKey:
• TVODVBKFHQUOSH-UHFFFAOYSA-N

• 2-{[3-(Hydroxymethyl)pyrrolidin-1-yl]methyl}benzonitrile is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.

1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-isobutyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014068-91-7

• Formula:
• C22H23F2N3O2

• InChI:
• InChI=1S/C22H23F2N3O2/c1-15(2)11-25-21(28)20-13-27(12-16-3-7-18(23)8-4-16)26-22(20)29-14-17-5-9-19(24)10-6-17/h3-10,13,15H,11-12,14H2,1-2H3,(H,25,28)

• InChIKey:
• VQBOLTFZNUNKQO-UHFFFAOYSA-N

• 1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-N-isobutyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C22H23F2N3O2 and its molecular weight is 399.442. The purity is usually 95%.

3-{[2-(2,5-dimethylphenyl)-2-oxoethyl]thio}-7-(3-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

In Stock

• CAS RN:
• 1242968-91-7

• Formula:
• C22H20N4O3S

• InChI:
• InChI=1S/C22H20N4O3S/c1-14-7-8-15(2)18(11-14)19(27)13-30-22-24-23-20-21(28)25(9-10-26(20)22)16-5-4-6-17(12-16)29-3/h4-12H,13H2,1-3H3

• InChIKey:
• TVWHQOSPZKWFRO-UHFFFAOYSA-N

• 3-{[2-(2,5-dimethylphenyl)-2-oxoethyl]thio}-7-(3-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one is a useful research compound. Its molecular formula is C22H20N4O3S and its molecular weight is 420.49. The purity is usually 95%.

5-(1-((3,5-Dimethylisoxazol-4-yl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1331268-91-7

• Formula:
• C14H14N6O4S

• InChI:
• InChI=1S/C14H14N6O4S/c1-8-11(9(2)23-18-8)25(21,22)20-6-10(7-20)14-17-13(19-24-14)12-15-4-3-5-16-12/h3-5,10H,6-7H2,1-2H3

• InChIKey:
• JPXICZOESVNUMU-UHFFFAOYSA-N

• 5-(1-((3,5-Dimethylisoxazol-4-yl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C14H14N6O4S and its molecular weight is 362.36. The purity is usually 95%.

3-methyl-N-(2-phenylethyl)cyclohexan-1-amine

• CAS RN:
• 1019468-91-7

• Formula:
• C15H23N

• InChI:
• InChI=1S/C15H23N/c1-13-6-5-9-15(12-13)16-11-10-14-7-3-2-4-8-14/h2-4,7-8,13,15-16H,5-6,9-12H2,1H3

• InChIKey:
• YKXNFZBSNDUJGO-UHFFFAOYSA-N

• 3-methyl-N-(2-phenylethyl)cyclohexan-1-amine is a useful research compound. Its molecular formula is C15H23N and its molecular weight is 217.35 g/mol. The purity is usually 95%.

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid

In Stock

• CAS RN:
• 1640968-91-7

• Formula:
• C28H35NO4

• InChI:
• InChI=1S/C28H35NO4/c1-3-4-5-6-7-8-9-14-19-28(2,26(30)31)29-27(32)33-20-25-23-17-12-10-15-21(23)22-16-11-13-18-24(22)25/h3,10-13,15-18,25H,1,4-9,14,19-20H2,2H3,(H,29,32)(H,30,31)/t28-/m0/s1

• InChIKey:
• NYZBBPVAHAVGKJ-NDEPHWFRSA-N

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid is a useful research compound. Its molecular formula is C28H35NO4 and its molecular weight is 449.591. The purity is usually 95%.

1-(2-Bromo-5-iodophenyl)piperazine

In Stock

• CAS RN:
• 1695468-91-7

• Formula:
• C10H12BrIN2

• InChI:
• InChI=1S/C10H12BrIN2/c11-9-2-1-8(12)7-10(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2

• InChIKey:
• WLNNXNIYLKHHPN-UHFFFAOYSA-N

• 1-(2-Bromo-5-iodophenyl)piperazine is a useful research compound. Its molecular formula is C10H12BrIN2 and its molecular weight is 367.028. The purity is usually 95%.

2,6-difluoro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797268-91-7

• Formula:
• C17H11F2NO3S

• InChI:
• InChI=1S/C17H11F2NO3S/c18-11-3-1-4-12(19)15(11)17(22)20-9-10-6-7-14(24-10)16(21)13-5-2-8-23-13/h1-8H,9H2,(H,20,22)

• InChIKey:
• ZFYQBJROVLSJJF-UHFFFAOYSA-N

• 2,6-difluoro-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C17H11F2NO3S and its molecular weight is 347.34. The purity is usually 95%.

3-Bromo-2,4-difluorophenacyl bromide

In Stock

• CAS RN:
• 1807168-91-7

• Formula:
• C8H4Br2F2O

• InChI:
• InChI=1S/C8H4Br2F2O/c9-3-6(13)4-1-2-5(11)7(10)8(4)12/h1-2H,3H2

• InChIKey:
• READNKONIKOFDY-UHFFFAOYSA-N

• 3-Bromo-2,4-difluorophenacyl bromide is a useful research compound. Its molecular formula is C8H4Br2F2O and its molecular weight is 313.92 g/mol. The purity is usually 95%.

2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyldodec-11-enoic acid

• CAS RN:
• 1640968-91-7; 2061996-53-8

• Formula:
• C28H35NO4

• InChI:
• InChI=1S/C28H35NO4/c1-3-4-5-6-7-8-9-14-19-28(2,26(30)31)29-27(32)33-20-25-23-17-12-10-15-21(23)22-16-11-13-18-24(22)25/h3,10-13,15-18,25H,1,4-9,14,19-20H2,2H3,(H,29,32)(H,30,31)

• InChIKey:
• NYZBBPVAHAVGKJ-UHFFFAOYSA-N

• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyldodec-11-enoic acid is a useful research compound. Its molecular formula is C28H35NO4 and its molecular weight is 449.591. The purity is usually 95%.